3-Deoxy-D-xylo-hexose

Specification

• CAS No.: 4005-35-0
• Molecular Formula: C6H14O5
• Molecular Weight: 166.17 g/mol
• IUPAC Name: (2R,3R,5R)-hexane-1,2,3,5,6-pentol
• Standard InChI: InChI=1S/C6H14O5/c7-2-4(9)1-5(10)6(11)3-8/h4-11H,1-3H2/t4-,5-,6-/m1/s1
• Standard InChI Key: RUIACMUVCHMOMF-HSUXUTPPSA-N
• Isomeric SMILES: C([C@H](CO)O)[C@H]([C@@H](CO)O)O
• SMILES: C(C(CO)O)C(C(CO)O)O
• Canonical SMILES: C(C(CO)O)C(C(CO)O)O

Introduction

Chemical Structure and Properties

3-Deoxy-D-xylo-hexose (CAS# 4005-35-0) is a deoxysugar with the molecular formula C6H14O5 and a molecular weight of 166.17 g/mol. As the name indicates, this compound is characterized by the absence of a hydroxyl group at the C-3 position of the D-xylo-hexose (D-galactose) skeleton. The systematic IUPAC name for this compound is (2R,3R,5R)-hexane-1,2,3,5,6-pentol.

The structural characteristics of 3-Deoxy-D-xylo-hexose can be compared with related compounds as shown in Table 1:

Compound	Molecular Formula	Molecular Weight (g/mol)	CAS Number
3-Deoxy-D-xylo-hexose	C6H14O5	166.17	4005-35-0
3-O-Methyl-4,6-dideoxy-D-xylo-hexose	C7H14O4	162.18	3150-28-5
3,6-Dideoxy-D-xylo-hexose (Abequose)	C6H12O4	148.16	-

The absence of the hydroxyl group at C-3 position significantly affects the compound's physical and chemical properties compared to the parent sugar D-galactose. Carbohydrate instability associated with deoxygenation at the C-3 position has been documented empirically in previous literature. Specifically, the removal of the hydroxyl group at the C-3 position of D-glucose to give 3-deoxy-D-ribohexopyranose resulted in a 29% increase in the furanose form, indicating a major interaction had been removed.

Synthesis Methods

Improved Synthetic Methods

More recent literature describes an improved and convenient synthesis of 3-deoxy-D-xylo-hexose. Thomas et al. developed a method that offers advantages in terms of yield and procedural simplicity. This improved synthetic approach was specifically developed to produce the compound for biological studies focusing on its effects on glycosaminoglycan synthesis in liver cells.

The synthesis generally follows these key steps:

• Protection of key hydroxyl groups in the starting material

• Selective activation of the C-3 position

• Reductive deoxygenation

• Removal of protecting groups

These improved methods have made 3-deoxy-D-xylo-hexose more accessible for research applications, allowing for more comprehensive studies of its biological properties.

Biological Effects and Applications

Impact on Glycosaminoglycan Synthesis

One of the most well-documented biological effects of 3-deoxy-D-xylo-hexose is its impact on glycosaminoglycan (GAG) synthesis. Primary hepatocytes in culture normally synthesize primarily (92-95%) heparan sulfate. When exposed to 3-deoxy-D-xylo-hexose, these cells show altered GAG production patterns.

Table 2: Effect of 3-Deoxy-D-xylo-hexose on GAG Synthesis in Hepatocytes

Concentration	[3H]Glucosamine Incorporation (% of Control)	35SO4 Incorporation (% of Control)	GAG Size (kDa)
0 mM (Control)	100	100	66
1 mM	~100	~100	~66
10 mM	75	~70	Not determined
20 mM	~60	60	17

Furthermore, the GAGs produced in the presence of 20 mM 3-deoxy-D-xylo-hexose are significantly reduced in size (17 kDa) compared to those in untreated cells (66 kDa). These results suggest either impaired cellular GAG chain elongation or altered GAG chain degradation in the presence of this compound.

Structural Relationships and Conformational Analysis

Related Deoxysugars and Comparative Analysis

Abequose and Related Compounds

3-Deoxy-D-xylo-hexose shares structural similarities with other important deoxysugars, including abequose (3,6-dideoxy-D-xylo-hexose), which is found in the cell wall lipopolysaccharides of Gram-negative bacteria. The synthesis of abequose follows pathways similar to those used for 3-deoxy-D-xylo-hexose, with the additional step of deoxygenation at the C-6 position.

The S-methyl 3-O-dithiocarbonates of 1,2:5,6-di-O-isopropylidene-α-D-galactofuranose and α-gulofuranose have been prepared and subsequently reduced with tributylstannane to 3-deoxy-1,2:5,6-di-O-isopropylidene-α-D-xylo-hexofuranose. Partial hydrolysis of this compound led to the 5,6-diol, which was deoxygenated at C-6 to form 3,6-dideoxy-1,2-O-isopropylidene-α-D-xylo-hexofuranose, and subsequently abequose on acid hydrolysis.

Nucleotide-Activated Derivatives

Nucleotide-activated derivatives of deoxysugars play important roles in various biosynthetic pathways. dTDP-6-deoxy-D-xylo-hexos-3-ulose, a derivative related to 3-deoxy-D-xylo-hexose, is involved in polyketide sugar unit biosynthesis and the biosynthesis of various nucleotide sugars. These activated forms serve as donors in glycosylation reactions and are essential for the biosynthesis of complex carbohydrates and glycoconjugates.

Future Research Directions

Analytical and Synthetic Challenges

Despite advances in synthetic methods, the preparation of 3-deoxy-D-xylo-hexose and related compounds still presents challenges. Developing more efficient and scalable synthetic routes remains an important area for future research. Additionally, the analysis of these compounds in complex biological samples requires sensitive and specific analytical methods, which continue to evolve with advances in analytical chemistry.